4-[(2,4-Dinitrophenyl)azo]-N-(2-ethoxyphenyl)-3-hydroxynaphthalene-2-carboxamide

• CAS RN: 17809-07-3
• Molecular Formula: C25H19N5O7
• Molecular Weight: 501.4 g/mol
• IUPAC Name: 4-[(2,4-dinitrophenyl)diazenyl]-N-(2-ethoxyphenyl)-3-hydroxynaphthalene-2-carboxamide
• InChI: InChI=1S/C25H19N5O7/c1-2-37-22-10-6-5-9-20(22)26-25(32)18-13-15-7-3-4-8-17(15)23(24(18)31)28-27-19-12-11-16(29(33)34)14-21(19)30(35)36/h3-14,31H,2H2,1H3,(H,26,32)
• InChI Key: DDGULPZDBLQQIL-UHFFFAOYSA-N
• SMILES: CCOC1=CC=CC=C1NC(=O)C2=CC3=CC=CC=C3C(=C2O)N=NC4=C(C=C(C=C4)[N+](=O)[O-])[N+](=O)[O-]

Description

4-[(2,4-Dinitrophenyl)azo]-N-(2-ethoxyphenyl)-3-hydroxynaphthalene-2-carboxamide, also known as Sudan IV, is a synthetic dye used in various applications. It is a member of the azo dyes family, which are widely used in the textile, food, and cosmetic industries. Sudan IV is a popular dye used in scientific research because of its unique properties, including its ability to stain lipids in tissues and cells.

Mechanism of Action

4-[(2,4-Dinitrophenyl)azo]-N-(2-ethoxyphenyl)-3-hydroxynaphthalene-2-carboxamide IV is a lipophilic dye that binds to the lipid droplets in tissues and cells. The dye is absorbed by the lipid droplets, causing them to turn red. This property of 4-[(2,4-Dinitrophenyl)azo]-N-(2-ethoxyphenyl)-3-hydroxynaphthalene-2-carboxamide IV makes it a useful tool for identifying and studying lipid metabolism in cells and tissues.
Biochemical and Physiological Effects
4-[(2,4-Dinitrophenyl)azo]-N-(2-ethoxyphenyl)-3-hydroxynaphthalene-2-carboxamide IV has no known biochemical or physiological effects on living organisms. It is not metabolized in the body and is excreted unchanged in feces.

Advantages and Limitations for Lab Experiments

The advantages of using 4-[(2,4-Dinitrophenyl)azo]-N-(2-ethoxyphenyl)-3-hydroxynaphthalene-2-carboxamide IV in lab experiments include its affordability, accessibility, and ease of use. 4-[(2,4-Dinitrophenyl)azo]-N-(2-ethoxyphenyl)-3-hydroxynaphthalene-2-carboxamide IV is a highly specific dye that stains only lipids, making it a useful tool for studying lipid metabolism. However, 4-[(2,4-Dinitrophenyl)azo]-N-(2-ethoxyphenyl)-3-hydroxynaphthalene-2-carboxamide IV has some limitations, including its potential toxicity and lack of specificity for different types of lipids.

Future Directions

There are many potential future directions for the use of 4-[(2,4-Dinitrophenyl)azo]-N-(2-ethoxyphenyl)-3-hydroxynaphthalene-2-carboxamide IV in scientific research. One potential direction is the development of new methods for staining and visualizing different types of lipids in tissues and cells. Another potential direction is the use of 4-[(2,4-Dinitrophenyl)azo]-N-(2-ethoxyphenyl)-3-hydroxynaphthalene-2-carboxamide IV in the development of new treatments for lipid-related diseases, such as atherosclerosis and obesity. Additionally, 4-[(2,4-Dinitrophenyl)azo]-N-(2-ethoxyphenyl)-3-hydroxynaphthalene-2-carboxamide IV could be used in the development of new diagnostic tools for lipid-related diseases. Overall, 4-[(2,4-Dinitrophenyl)azo]-N-(2-ethoxyphenyl)-3-hydroxynaphthalene-2-carboxamide IV is a versatile dye with many potential applications in scientific research.

Synthesis Methods

The synthesis of 4-[(2,4-Dinitrophenyl)azo]-N-(2-ethoxyphenyl)-3-hydroxynaphthalene-2-carboxamide IV involves the reaction of 4-amino-N-ethoxybenzamide with 2,4-dinitrophenylhydrazine in the presence of sulfuric acid. The product is then purified through recrystallization. The yield of 4-[(2,4-Dinitrophenyl)azo]-N-(2-ethoxyphenyl)-3-hydroxynaphthalene-2-carboxamide IV is typically high, making it an affordable and accessible dye for scientific research.

Scientific Research Applications

4-[(2,4-Dinitrophenyl)azo]-N-(2-ethoxyphenyl)-3-hydroxynaphthalene-2-carboxamide IV is widely used in scientific research, particularly in the fields of histology and pathology. It is commonly used to stain lipids in tissues and cells, allowing researchers to visualize and study the distribution and accumulation of lipids in various organs and tissues. 4-[(2,4-Dinitrophenyl)azo]-N-(2-ethoxyphenyl)-3-hydroxynaphthalene-2-carboxamide IV is also used in the detection of lipids in food and cosmetic products.